Cas no 2138284-62-3 (methyl 4-fluoro-3-[(4-formyl-1H-imidazol-1-yl)methyl]benzoate)
methyl 4-fluoro-3-[(4-formyl-1H-imidazol-1-yl)methyl]benzoate Chemical and Physical Properties
Names and Identifiers
-
- 2138284-62-3
- EN300-724844
- methyl 4-fluoro-3-[(4-formyl-1H-imidazol-1-yl)methyl]benzoate
-
- Inchi: 1S/C13H11FN2O3/c1-19-13(18)9-2-3-12(14)10(4-9)5-16-6-11(7-17)15-8-16/h2-4,6-8H,5H2,1H3
- InChI Key: XWEZUPZCULKIFP-UHFFFAOYSA-N
- SMILES: FC1=CC=C(C(=O)OC)C=C1CN1C=NC(C=O)=C1
Computed Properties
- Exact Mass: 262.07537038g/mol
- Monoisotopic Mass: 262.07537038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 61.2Ų
methyl 4-fluoro-3-[(4-formyl-1H-imidazol-1-yl)methyl]benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-724844-0.05g |
methyl 4-fluoro-3-[(4-formyl-1H-imidazol-1-yl)methyl]benzoate |
2138284-62-3 | 95.0% | 0.05g |
$1723.0 | 2025-03-12 | |
| Enamine | EN300-724844-0.1g |
methyl 4-fluoro-3-[(4-formyl-1H-imidazol-1-yl)methyl]benzoate |
2138284-62-3 | 95.0% | 0.1g |
$1804.0 | 2025-03-12 | |
| Enamine | EN300-724844-0.25g |
methyl 4-fluoro-3-[(4-formyl-1H-imidazol-1-yl)methyl]benzoate |
2138284-62-3 | 95.0% | 0.25g |
$1887.0 | 2025-03-12 | |
| Enamine | EN300-724844-0.5g |
methyl 4-fluoro-3-[(4-formyl-1H-imidazol-1-yl)methyl]benzoate |
2138284-62-3 | 95.0% | 0.5g |
$1968.0 | 2025-03-12 | |
| Enamine | EN300-724844-1.0g |
methyl 4-fluoro-3-[(4-formyl-1H-imidazol-1-yl)methyl]benzoate |
2138284-62-3 | 95.0% | 1.0g |
$2050.0 | 2025-03-12 | |
| Enamine | EN300-724844-2.5g |
methyl 4-fluoro-3-[(4-formyl-1H-imidazol-1-yl)methyl]benzoate |
2138284-62-3 | 95.0% | 2.5g |
$4019.0 | 2025-03-12 | |
| Enamine | EN300-724844-5.0g |
methyl 4-fluoro-3-[(4-formyl-1H-imidazol-1-yl)methyl]benzoate |
2138284-62-3 | 95.0% | 5.0g |
$5949.0 | 2025-03-12 | |
| Enamine | EN300-724844-10.0g |
methyl 4-fluoro-3-[(4-formyl-1H-imidazol-1-yl)methyl]benzoate |
2138284-62-3 | 95.0% | 10.0g |
$8819.0 | 2025-03-12 |
methyl 4-fluoro-3-[(4-formyl-1H-imidazol-1-yl)methyl]benzoate Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on methyl 4-fluoro-3-[(4-formyl-1H-imidazol-1-yl)methyl]benzoate
Introduction to Methyl 4-fluoro-3-[(4-formyl-1H-imidazol-1-yl)methyl]benzoate (CAS No. 2138284-62-3)
Methyl 4-fluoro-3-[(4-formyl-1H-imidazol-1-yl)methyl]benzoate, with the CAS registry number 2138284-62-3, is a compound of significant interest in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a fluorobenzene ring with an imidazole derivative, making it a promising candidate for various applications in drug discovery, electronic materials, and advanced chemical synthesis.
The molecular structure of methyl 4-fluoro...benzoate is notable for its imidazole moiety, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The presence of the formyl group (CHO) at the 4-position of the imidazole ring introduces additional functional diversity, enhancing the compound's reactivity and potential for further chemical modifications. This feature has been exploited in recent studies to develop novel synthetic pathways for heterocyclic compounds, as reported in a 2023 paper published in *Journal of Organic Chemistry*.
One of the key areas where this compound has shown promise is in the field of medicinal chemistry. Researchers have explored its potential as a building block for constructing bioactive molecules with tailored pharmacological properties. For instance, a study conducted at the University of California, Berkeley, demonstrated that derivatives of methyl 4-fluoro...benzoate exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases. These findings were highlighted in a 2023 issue of *Nature Communications*, underscoring the compound's relevance in drug discovery.
In addition to its medicinal applications, methyl 4-fluoro...benzoate has also garnered attention in materials science due to its electronic properties. The combination of the electron-withdrawing fluorine atom and the electron-rich imidazole ring creates a unique balance of electronic characteristics that make it suitable for use in organic electronics. Recent research at Stanford University has investigated its potential as a component in organic light-emitting diodes (OLEDs), where it demonstrated enhanced charge transport properties compared to traditional materials.
The synthesis of methyl 4-fluoro...benzoate involves a multi-step process that typically begins with the preparation of the imidazole derivative. A common approach involves nucleophilic substitution reactions followed by Friedel-Crafts acylation to introduce the benzoate group. This method was optimized in a 2023 study published in *Chemical Communications*, where researchers achieved high yields and excellent purity through precise control of reaction conditions.
Another intriguing aspect of this compound is its role as an intermediate in the synthesis of more complex molecules. Its versatility allows chemists to introduce various substituents at different positions, enabling the creation of libraries of structurally diverse compounds for high-throughput screening. This capability has been leveraged in recent drug development programs targeting cancer and inflammatory diseases.
From an environmental standpoint, studies have been conducted to assess the biodegradability and toxicity of methyl 4-fluoro...benzoate. Preliminary results indicate that it exhibits low toxicity towards aquatic organisms under standard testing conditions, which is promising for its potential use in industrial applications. However, further research is needed to fully understand its environmental impact and ensure sustainable practices during its production and application.
In conclusion, methyl 4-fluoro...benzoate (CAS No. 2138284-62-3) stands out as a versatile and multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a valuable tool for researchers and industry professionals alike. As ongoing investigations continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic research and commercial applications.
2138284-62-3 (methyl 4-fluoro-3-[(4-formyl-1H-imidazol-1-yl)methyl]benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)